Cas no 1443345-31-0 ((2-BROMO-5-FLUOROBENZYL)(3-CHLOROPHENYL)SULFANE)

• Product Name: (2-BROMO-5-FLUOROBENZYL)(3-CHLOROPHENYL)SULFANE
• CAS No: 1443345-31-0
• MF: C₁₃H₉BrClFS
• MW: 331.630964040756
• MDL: MFCD18911251
• CID: 5209436
• Update Time: 2026-03-06

(2-BROMO-5-FLUOROBENZYL)(3-CHLOROPHENYL)SULFANE Chemical and Physical Properties

Names and Identifiers

• (2-BROMO-5-FLUOROBENZYL)(3-CHLOROPHENYL)SULFANE

• MDL： MFCD18911251
• Inchi： 1S/C13H9BrClFS/c14-13-5-4-11(16)6-9(13)8-17-12-3-1-2-10(15)7-12/h1-7H,8H2
• InChI Key： UNKXELXOCXARQY-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(F)C=C1CSC1=CC=CC(Cl)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (2-BROMO-5-FLUOROBENZYL)(3-CHLOROPHENYL)SULFANE

Professional Introduction to (2-BROMO-5-FLUOROBENZYL)(3-CHLOROPHENYL)SULFANE (CAS No. 1443345-31-0)

(2-BROMO-5-FLUOROBENZYL)(3-CHLOROPHENYL)SULFANE is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1443345-31-0, is a sulfane derivative featuring a bromo and fluoro substituent on a benzyl group, coupled with a chlorophenyl moiety. Its unique structural configuration makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The increasing interest in this compound can be attributed to its potential applications in drug discovery and molecular pharmacology. Sulfane compounds, in general, have demonstrated remarkable versatility in medicinal chemistry due to their ability to participate in diverse chemical reactions, including nucleophilic substitution and cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures essential for the design of pharmacophores.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds, which are known for their enhanced metabolic stability and improved bioavailability. The presence of both bromo and fluoro substituents in (2-BROMO-5-FLUOROBENZYL)(3-CHLOROPHENYL)SULFANE makes it an attractive building block for synthesizing fluorinated sulfides, which are increasingly being explored for their pharmacological properties.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of sulfonamide derivatives. Sulfonamides are a class of heterocyclic compounds that have long been recognized for their therapeutic efficacy across a wide range of diseases, including infections, inflammation, and cancer. The structural features of (2-BROMO-5-FLUOROBENZYL)(3-CHLOROPHENYL)SULFANE, particularly the presence of reactive sulfur atoms, facilitate the formation of sulfonamide linkages, which are critical for drug molecule functionality.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. For instance, palladium-catalyzed cross-coupling reactions have enabled the efficient construction of biaryl sulfanes, such as (2-BROMO-5-FLUOROBENZYL)(3-CHLOROPHENYL)SULFANE. These reactions not only provide a robust synthetic route but also allow for the introduction of additional functional groups, thereby expanding the scope of possible derivatives.

The pharmaceutical industry has been particularly keen on exploring derivatives of this sulfane compound due to their potential as kinase inhibitors. Kinases are enzymes that play a crucial role in cellular signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects.

In addition to its applications in kinase inhibition, (2-BROMO-5-FLUOROBENZYL)(3-CHLOROPHENYL)SULFANE has shown promise in the development of antimicrobial agents. The combination of bromo and fluoro substituents is known to enhance the antimicrobial properties of compounds by interfering with bacterial cell wall synthesis and other vital metabolic processes. This makes it an attractive candidate for designing novel antibiotics to combat drug-resistant pathogens.

The synthesis and characterization of this compound have been supported by cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools have provided invaluable insights into its molecular structure and reactivity, enabling researchers to optimize synthetic routes and explore new applications.

The growing body of literature on fluorinated sulfanes underscores their significance in modern drug discovery. Studies have demonstrated that these compounds exhibit unique physicochemical properties that make them ideal candidates for developing next-generation therapeutics. For example, fluorine atoms can influence electronic distributions within molecules, leading to enhanced binding affinity to biological targets.

Furthermore, the environmental impact of fluorinated compounds has been a subject of increasing interest. While fluorine atoms offer numerous advantages in drug design, their persistence in the environment raises concerns about long-term ecological effects. Researchers are actively investigating strategies to mitigate these impacts while maintaining the pharmacological benefits offered by fluorinated sulfanes.

The industrial production of (2-BROMO-5-FLUOROBENZYL)(3-CHLOROPHENYL)SULFANE has also seen significant advancements. Continuous flow chemistry techniques have enabled more efficient and scalable synthesis processes compared to traditional batch methods. These innovations not only reduce production costs but also minimize waste generation, aligning with sustainable chemistry principles.

In conclusion, (2-BROMO-5-FLUOROBENZYL)(3-CHLOROPHENYL)SULFANE (CAS No. 1443345-31-0) represents a promising compound with diverse applications in pharmaceutical chemistry and medicinal research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic possibilities, this sulfane derivative is poised to play an increasingly important role in drug development efforts worldwide.